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Compound of Interest

Compound Name: (R)-TAPI-2

Cat. No.: B13384330 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This document provides a comprehensive guide to the proper disposal procedures

for (R)-TAPI-2, a hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and TNF-α

converting enzyme (TACE).

(R)-TAPI-2 is intended for research use only and has not been fully validated for medical

applications.[1][2] As no specific safety data sheet (SDS) detailing disposal is publicly available,

the following procedures are based on general best practices for handling and disposing of

similar chemical compounds in a laboratory setting.

Quantitative Data Summary
The following table summarizes the key quantitative and physical properties of (R)-TAPI-2.[1][2]

[3]
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Property Value Source

Molecular Formula C₁₉H₃₇N₅O₅ [1][2]

Molecular Weight 415.53 g/mol [1][2]

CAS Number 187034-31-7 [1][2]

Appearance White solid

Purity ≥97% (HPLC)

Storage Temperature -20°C [3]

Solubility ≥ 100 mg/mL in Ethanol [1]

Experimental Protocol: Disposal of (R)-TAPI-2
This protocol outlines the step-by-step procedure for the safe disposal of (R)-TAPI-2 and its

associated waste.

1. Personal Protective Equipment (PPE):

Wear standard laboratory personal protective equipment (PPE), including a lab coat, safety

glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

2. Waste Segregation and Collection:

Solid Waste:

Collect unadulterated, expired, or unwanted solid (R)-TAPI-2 powder in its original

container or a clearly labeled, sealed, and compatible waste container.

Label the container as "Hazardous Waste" and clearly indicate the contents: "(R)-TAPI-2".

Contaminated materials such as weighing paper, spatulas, and empty vials should be

collected in a designated, sealed plastic bag or container also labeled as "Hazardous

Waste" with the chemical name.

Liquid Waste:
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Solutions of (R)-TAPI-2 (e.g., dissolved in ethanol or DMSO) should be collected in a

dedicated, leak-proof, and clearly labeled hazardous waste container.

The label must include "Hazardous Waste," the full chemical name "(R)-TAPI-2," and the

solvent used (e.g., "Ethanol solution of (R)-TAPI-2").

Do not mix with incompatible waste streams.

3. Storage of Chemical Waste:

Store the hazardous waste containers in a designated satellite accumulation area.[4]

Ensure containers are tightly closed except when adding waste.[4][5][6]

Use secondary containment (e.g., a plastic tray) for liquid waste containers to prevent spills.

[4]

Store away from incompatible chemicals.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.[7][8]

Follow all local, state, and federal regulations for hazardous waste disposal.[9][10][11]

5. Decontamination of Glassware:

Glassware that has come into contact with (R)-TAPI-2 should be triple-rinsed with a suitable

solvent (e.g., ethanol).

The rinsate must be collected and disposed of as hazardous liquid waste.[6]

After thorough rinsing, the glassware can be washed according to standard laboratory

procedures.

Logical Workflow for (R)-TAPI-2 Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (R)-TAPI-2 waste.

Start: (R)-TAPI-2 for Disposal

1. Safety First

2. Characterize Waste

3a. Solid Waste Handling 3b. Liquid Waste Handling

4. Temporary Storage

5. Final Disposal

(R)-TAPI-2 Waste

Wear Appropriate PPE
(Lab coat, gloves, safety glasses)

Is the waste solid or liquid?

Collect in a labeled,
sealed container.

Solid

Collect in a labeled,
leak-proof container.

Liquid

Label: 'Hazardous Waste - (R)-TAPI-2'
Store in designated Satellite

Accumulation Area with
secondary containment.

Label: 'Hazardous Waste - (R)-TAPI-2 in [Solvent]'

Arrange for pickup by EHS or
licensed waste contractor.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of (R)-TAPI-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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